molecular formula C12H24O5Si B14260292 6-Methyl-5-(triethoxysilyl)oxan-2-one CAS No. 150241-73-9

6-Methyl-5-(triethoxysilyl)oxan-2-one

Cat. No.: B14260292
CAS No.: 150241-73-9
M. Wt: 276.40 g/mol
InChI Key: YWCBUVRQIPCSOF-UHFFFAOYSA-N
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Description

6-Methyl-5-(triethoxysilyl)oxan-2-one is an organosilicon compound with a unique structure that combines both organic and inorganic elements

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-5-(triethoxysilyl)oxan-2-one typically involves the reaction of 6-methyl-5-oxan-2-one with triethoxysilane under specific conditions. The reaction is usually catalyzed by a transition metal catalyst such as palladium or platinum to facilitate the formation of the Si-O bond. The reaction conditions often include an inert atmosphere, controlled temperature, and the use of an appropriate solvent to ensure high yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and scale up the production. The use of advanced purification techniques such as distillation and chromatography ensures the removal of impurities and the isolation of the desired product.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-5-(triethoxysilyl)oxan-2-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into different silane derivatives.

    Substitution: The triethoxysilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanol derivatives, while reduction can produce silane compounds with different functional groups.

Scientific Research Applications

6-Methyl-5-(triethoxysilyl)oxan-2-one has a wide range of applications in scientific research, including:

    Chemistry: Used as a precursor in the synthesis of advanced materials and catalysts.

    Biology: Employed in the modification of biomolecules for enhanced stability and functionality.

    Medicine: Investigated for its potential use in drug delivery systems and biomedical implants.

    Industry: Utilized in the production of coatings, adhesives, and sealants due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 6-Methyl-5-(triethoxysilyl)oxan-2-one involves the interaction of the triethoxysilyl group with various molecular targets. The compound can form stable bonds with hydroxyl groups on surfaces, leading to the formation of siloxane linkages. These interactions are crucial for its applications in surface modification and material science.

Comparison with Similar Compounds

Similar Compounds

    6-Methyl-5-octen-2-one: Another organosilicon compound with a similar structure but different functional groups.

    6-Methyloxan-2-one: A related compound without the triethoxysilyl group, used in different chemical applications.

Uniqueness

6-Methyl-5-(triethoxysilyl)oxan-2-one is unique due to the presence of the triethoxysilyl group, which imparts distinct chemical reactivity and potential for surface modification. This makes it particularly valuable in applications requiring strong adhesion and stability.

Properties

CAS No.

150241-73-9

Molecular Formula

C12H24O5Si

Molecular Weight

276.40 g/mol

IUPAC Name

6-methyl-5-triethoxysilyloxan-2-one

InChI

InChI=1S/C12H24O5Si/c1-5-14-18(15-6-2,16-7-3)11-8-9-12(13)17-10(11)4/h10-11H,5-9H2,1-4H3

InChI Key

YWCBUVRQIPCSOF-UHFFFAOYSA-N

Canonical SMILES

CCO[Si](C1CCC(=O)OC1C)(OCC)OCC

Origin of Product

United States

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